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Compound of Interest

Compound Name: Acetimidohydrazide hydrochloride

Cat. No.: B7945175

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetimidohydrazide hydrochloride (CAS No: 39254-63-2) is a chemical compound of
interest in various fields of organic synthesis and pharmaceutical development. A thorough
understanding of its physical properties is fundamental for its application in research and
development, particularly in reaction kinetics, formulation studies, and quality control. This
document provides a comprehensive overview of the known physical characteristics of
Acetimidohydrazide hydrochloride, details the experimental methodologies for their
determination, and outlines a logical workflow for the physical characterization of such a
compound.

Core Physical and Chemical Properties

The physical properties of Acetimidohydrazide hydrochloride have been determined through
various analytical methods. While specific experimental details for this compound are not
extensively published, the data presented below is compiled from available chemical data
sources.

Data Summary

The quantitative physical and chemical data for Acetimidohydrazide hydrochloride are
summarized in the table below for ease of reference and comparison.
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Property Value Reference(s)
Molecular Formula C2H8CIN3 [1112]
Molecular Weight 109.56 g/mol [2]

Melting Point 131-132 °C [2]

Boiling Point 147.8 °C at 760 mmHg [1]

Flash Point 43.2 °C [1]

Solubility 61.4 mg/mL [3]

White crystalline solid

Appearance
PP (inferred)*

- 2-8°C, under inert gas
Storage Conditions _ [1][2]
(Nitrogen or Argon)

1Appearance is inferred from the physical description of the closely related compound,
Acetamidine hydrochloride, which is described as a white crystalline solid or colorless
monoclinic crystals.[4][5]

Experimental Protocols

The determination of the physical properties listed above follows standardized laboratory
procedures. Below are detailed methodologies for key experimental determinations.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity, whereas a broad melting range often indicates the
presence of impurities.

Principle: The melting point is determined by heating a small, powdered sample of the
compound and observing the temperature range over which it transitions from a solid to a
liquid.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Calibrated thermometer

Mortar and pestle

Procedure:

A small sample of Acetimidohydrazide hydrochloride is finely powdered using a mortar
and pestle.

e The powdered sample is packed into a capillary tube to a height of 1-2 mm.

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
the thermometer bulb.

e The sample is heated at a steady and slow rate, typically 1-2 °C per minute, especially when
approaching the expected melting point.

o Two temperatures are recorded: T1, the temperature at which the first drop of liquid appears,
and T2, the temperature at which the entire sample has liquefied.

The melting point is reported as the range between T1 and T2.

Solubility Determination

Solubility is a key parameter in drug development, influencing bioavailability and formulation.

Principle: The solubility of a compound in a given solvent is determined by preparing a
saturated solution at a specific temperature and then quantifying the concentration of the
dissolved solute.

Apparatus:
e Analytical balance

» Vials with screw caps
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Constant temperature shaker bath

Centrifuge

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

Procedure:

An excess amount of Acetimidohydrazide hydrochloride is added to a known volume of
the solvent (e.g., deionized water, ethanol) in a sealed vial.

e The vial is placed in a constant temperature shaker bath and agitated for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached.

o After equilibration, the suspension is allowed to settle, and the supernatant is carefully
removed.

e The supernatant is centrifuged to remove any remaining undissolved solid.

o A known volume of the clear, saturated solution is carefully pipetted and diluted with the
appropriate solvent in a volumetric flask.

e The concentration of Acetimidohydrazide hydrochloride in the diluted solution is
determined using a calibrated analytical method, such as HPLC-UV.

o The solubility is then calculated and expressed in units such as mg/mL or mol/L.

Visualization of Characterization Workflow

The logical flow for the physical and chemical characterization of a new chemical entity like
Acetimidohydrazide hydrochloride can be visualized. This process ensures a systematic
evaluation of the compound's fundamental properties.
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Caption: Workflow for the physical characterization of a chemical compound.
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This guide provides a foundational understanding of the physical properties of
Acetimidohydrazide hydrochloride and the standard methods used for their determination.
For any application, it is recommended to verify these properties on the specific batch of the
compound being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acetimidohydrazide Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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acetimidohydrazide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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